Cas no 2229640-94-0 (4-(2-chloro-5-methylphenyl)but-3-en-2-amine)

• Product Name: 4-(2-chloro-5-methylphenyl)but-3-en-2-amine
• CAS No: 2229640-94-0
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 6196388
• PubChem ID: 165743455
• Update Time: 2025-05-20

4-(2-chloro-5-methylphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-5-methylphenyl)but-3-en-2-amine
• EN300-1975403
• 2229640-94-0

• Inchi： 1S/C11H14ClN/c1-8-3-6-11(12)10(7-8)5-4-9(2)13/h3-7,9H,13H2,1-2H3/b5-4+
• InChI Key： QSKVJUFUWDXVMH-SNAWJCMRSA-N
• SMILES： ClC1=CC=C(C)C=C1/C=C/C(C)N

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-chloro-5-methylphenyl)but-3-en-2-amine

Comprehensive Overview of 4-(2-chloro-5-methylphenyl)but-3-en-2-amine (CAS No. 2229640-94-0)

In the realm of organic chemistry, 4-(2-chloro-5-methylphenyl)but-3-en-2-amine (CAS No. 2229640-94-0) stands out as a compound of significant interest due to its unique structural properties and potential applications. This amine derivative features a chloro-methylphenyl group attached to a butenyl chain, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, agrochemicals, and material science, aligning with current trends in sustainable and precision chemistry.

The compound's molecular structure (C₁₁H₁₄ClN) combines aromatic and aliphatic components, offering a balance of reactivity and stability. Its chloro-substituted phenyl ring enhances electrophilic properties, while the amine functional group provides nucleophilic character, enabling diverse chemical transformations. Such attributes make it valuable for cross-coupling reactions, a hot topic in modern organic synthesis, as highlighted by frequent searches for "Pd-catalyzed amination" and "green chemistry alternatives."

Recent advancements in high-throughput screening have spurred interest in 4-(2-chloro-5-methylphenyl)but-3-en-2-amine as a building block for drug discovery. Its structural motifs resemble those found in bioactive molecules targeting neurological disorders and metabolic diseases, areas garnering substantial attention in 2024. Online queries like "amine derivatives in CNS drugs" reflect this trend, underscoring the compound's relevance in cutting-edge research.

From an industrial perspective, the compound's synthesis often involves Wittig olefination or Heck coupling, methods frequently searched by chemists optimizing cost-effective production. Environmental concerns have also driven interest in "solvent-free amine synthesis," positioning CAS No. 2229640-94-0 as a candidate for green manufacturing protocols. Analytical techniques like HPLC purity testing and NMR characterization remain critical for quality control, as evidenced by persistent searches for "amine compound analysis."

In material science, the compound's conjugated system shows promise for organic semiconductors and photocatalysts, aligning with the global push for renewable energy solutions. Its electron-donating amine group could enhance charge transport in OLED materials, a subject trending in nanotechnology forums. This multidisciplinary applicability answers frequent queries about "multi-functional chemical building blocks" while supporting SEO through semantically related terms like "aromatic amine applications."

Regulatory compliance remains paramount, and 4-(2-chloro-5-methylphenyl)but-3-en-2-amine is handled under standard laboratory safety protocols. Though not classified as hazardous, proper PPE usage and ventilation control are advised during handling—topics often searched alongside "chemical handling best practices." The compound's storage stability under inert atmospheres also features in technical discussions, particularly for long-term research chemical preservation.

Future research directions may explore its chiral resolution potential, responding to growing demand for enantioselective catalysts. As synthetic biology advances, this compound could also serve as a precursor for biohybrid materials, bridging organic chemistry with biotechnology—a nexus generating increasing online engagement through terms like "chemical-biological interface."